Cas no 2228774-46-5 (3-hydroxy-1-(6-methoxypyridin-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(6-methoxypyridin-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228774-46-5
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6291070
• PubChem ID: 165715905
• Update Time: 2025-06-08

3-hydroxy-1-(6-methoxypyridin-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(6-methoxypyridin-3-yl)cyclobutane-1-carboxylic acid
• 2228774-46-5
• EN300-1804300

• Inchi： 1S/C11H13NO4/c1-16-9-3-2-7(6-12-9)11(10(14)15)4-8(13)5-11/h2-3,6,8,13H,4-5H2,1H3,(H,14,15)
• InChI Key： NZYHPQHZRHNWBD-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=NC(=CC=2)OC)C1

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 79.6Ų

Additional information on 3-hydroxy-1-(6-methoxypyridin-3-yl)cyclobutane-1-carboxylic acid

Research Briefing on 3-hydroxy-1-(6-methoxypyridin-3-yl)cyclobutane-1-carboxylic acid (CAS: 2228774-46-5)

3-hydroxy-1-(6-methoxypyridin-3-yl)cyclobutane-1-carboxylic acid (CAS: 2228774-46-5) is a cyclobutane derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound features a cyclobutane ring substituted with a hydroxy group and a carboxylic acid moiety, along with a 6-methoxypyridin-3-yl group, which may contribute to its unique pharmacological properties. Recent studies have explored its synthesis, structural characterization, and biological activities, positioning it as a promising candidate for drug development.

The synthesis of 3-hydroxy-1-(6-methoxypyridin-3-yl)cyclobutane-1-carboxylic acid has been optimized to achieve high yields and purity, as reported in recent literature. Key steps include the cyclization of appropriately substituted precursors and subsequent functional group transformations. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure of the compound. Computational studies have also provided insights into its conformational preferences and potential interactions with biological targets.

In terms of biological activity, preliminary investigations suggest that 3-hydroxy-1-(6-methoxypyridin-3-yl)cyclobutane-1-carboxylic acid may exhibit inhibitory effects on specific enzymes or receptors involved in disease pathways. For instance, recent in vitro studies have demonstrated its potential as a modulator of inflammatory responses or as an agent targeting metabolic disorders. These findings are supported by molecular docking simulations, which highlight the compound's ability to bind to key active sites with high affinity.

Further research is needed to fully elucidate the therapeutic potential of 3-hydroxy-1-(6-methoxypyridin-3-yl)cyclobutane-1-carboxylic acid. Current efforts are focused on optimizing its pharmacokinetic properties, such as solubility and metabolic stability, to enhance its suitability as a drug candidate. Additionally, in vivo studies are underway to evaluate its efficacy and safety in animal models. The compound's unique structural features and promising preliminary data make it a subject of ongoing interest in the pharmaceutical industry.

In conclusion, 3-hydroxy-1-(6-methoxypyridin-3-yl)cyclobutane-1-carboxylic acid (CAS: 2228774-46-5) represents a novel chemical entity with significant potential in medicinal chemistry. Its synthesis, characterization, and initial biological evaluations underscore its relevance as a scaffold for further drug discovery efforts. Continued research will be essential to translate these early findings into clinically viable therapeutics.